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Compound of Interest

Compound Name: 4-Bromo-9h-fluoren-9-one

Cat. No.: B1266855 Get Quote

CAS Number: 4269-17-4

This technical guide provides a comprehensive overview of 4-Bromo-9H-fluoren-9-one, a key

intermediate in the development of advanced organic electronic materials. The information is

intended for researchers, scientists, and professionals in drug development and materials

science.

Physicochemical Properties
4-Bromo-9H-fluoren-9-one is a brominated derivative of fluorenone, presenting as a solid at

room temperature. Its core structure is a fluorene scaffold with a ketone group at the 9-position

and a bromine atom at the 4-position. This unique structure imparts desirable electronic and

chemical properties for various applications.
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Property Value Reference

CAS Number 4269-17-4 [1]

Molecular Formula C₁₃H₇BrO [1]

Molecular Weight 259.10 g/mol [1]

Melting Point Not available

Boiling Point (Predicted) Not available

Solubility
Soluble in various organic

solvents.
[2]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of 4-Bromo-9H-
fluoren-9-one. While specific spectra are not publicly available in comprehensive databases,

typical analytical techniques would include Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Note: For definitive characterization, it is recommended to acquire and interpret the spectra of a

sample from a reliable supplier. Commercial suppliers often provide access to this data upon

request or through their online documentation.[3]

Synthesis and Experimental Protocols
The synthesis of 4-Bromo-9H-fluoren-9-one is a multi-step process, often starting from

fluorene or its derivatives. The introduction of the bromo and keto functionalities can be

achieved through various synthetic routes.

General Synthetic Approach
A common synthetic pathway involves the bromination of a fluorene precursor followed by

oxidation to introduce the ketone group. The specific reagents and conditions can be tailored to

optimize yield and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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